Cas no 951884-90-5 (6-Bromo-3-(N-ethylamino)-1,2,4triazolo4,3-apyridine)

• Product Name: 6-Bromo-3-(N-ethylamino)-1,2,4triazolo4,3-apyridine
• CAS No: 951884-90-5
• MF: C₈H₉BrN₄
• MW: 241.087859869003
• MDL: MFCD09801048
• CID: 857530
• PubChem ID: 26370186
• Update Time: 2025-06-08

6-Bromo-3-(N-ethylamino)-1,2,4triazolo4,3-apyridine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-N-ethyl-[1,2,4]triazolo[4,3-a]pyridin-3-amine
• 6-Bromo-3-(N-ethylamino)-[1,2,4]triazolo[4,3-a]pyridine
• SCHEMBL253391
• 951884-90-5
• BNB88490
• BS-24517
• 6-Bromo-N-ethyl[1,2,4]triazolo[4,3-a]pyridin-3-amine
• DTXSID80650082
• AKOS015834693
• A859157
• 6-Bromo-3-(ethylamino)[1,2,4]triazolo[4,3-a]pyridine
• MFCD09801048
• 6-Bromo-3-(N-ethylamino)-1,2,4triazolo4,3-apyridine

• MDL： MFCD09801048
• Inchi： 1S/C8H9BrN4/c1-2-10-8-12-11-7-4-3-6(9)5-13(7)8/h3-5H,2H2,1H3,(H,10,12)
• InChI Key： YZEOXYRILIORTM-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=NN=C(NCC)N2C=1

Computed Properties

• Exact Mass: 240.00100
• Monoisotopic Mass: 240.00106g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• PSA: 42.22000
• LogP: 1.99660

Additional information on 6-Bromo-3-(N-ethylamino)-1,2,4triazolo4,3-apyridine

Recent Advances in the Study of 6-Bromo-3-(N-ethylamino)-1,2,4-triazolo[4,3-a]pyridine (CAS: 951884-90-5)

The compound 6-Bromo-3-(N-ethylamino)-1,2,4-triazolo[4,3-a]pyridine (CAS: 951884-90-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the role of 6-Bromo-3-(N-ethylamino)-1,2,4-triazolo[4,3-a]pyridine as a versatile scaffold for the development of novel kinase inhibitors. The compound's triazolopyridine core has been shown to interact with key residues in the ATP-binding sites of various kinases, making it a promising candidate for targeted cancer therapies. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its potent inhibitory activity against a subset of tyrosine kinases, with IC50 values in the low nanomolar range.

In addition to its kinase inhibitory properties, researchers have explored the compound's potential in modulating protein-protein interactions. A recent Nature Chemical Biology publication reported that derivatives of 951884-90-5 could effectively disrupt specific protein-protein interfaces involved in inflammatory pathways. This finding opens new avenues for developing anti-inflammatory agents with improved selectivity profiles.

The synthetic accessibility of 6-Bromo-3-(N-ethylamino)-1,2,4-triazolo[4,3-a]pyridine has also been a focus of recent research. A 2024 study in Organic Letters described an optimized synthetic route that improves yield and reduces purification steps, making the compound more accessible for structure-activity relationship studies. This advancement is particularly significant for medicinal chemistry programs aiming to develop optimized derivatives.

Pharmacokinetic studies of this compound have revealed interesting properties, including good metabolic stability and moderate blood-brain barrier penetration. These characteristics, combined with its biological activity profile, suggest potential applications in both peripheral and central nervous system disorders. Current research efforts are focused on developing prodrug strategies to further improve its bioavailability.

Looking forward, the unique chemical properties of 951884-90-5 continue to inspire innovative research directions. Several pharmaceutical companies have included this scaffold in their discovery pipelines, with early-stage clinical candidates expected to enter Phase I trials within the next two years. The compound's versatility and demonstrated biological activities position it as an important tool for both basic research and drug development in the chemical biology field.